Cas no 347361-50-6 (1-methyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1h-indazole)

• Product Name: 1-methyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1h-indazole
• CAS No: 347361-50-6
• MF: C₉H₁₁F₃N₂
• MW: 204.192252397537
• CID: 1466330
• PubChem ID: 12031296
• Update Time: 2025-11-02

1-methyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1h-indazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1h-indazole
• IRLJDHZZLLJTBR-UHFFFAOYSA-N
• SCHEMBL14401055
• AKOS017343762
• F2198-6812
• 1-methyl-3-(trifluoromethyl)-4,5,6,7-tetrahydroindazole
• 347361-50-6

• Inchi： 1S/C9H11F3N2/c1-14-7-5-3-2-4-6(7)8(13-14)9(10,11)12/h2-5H2,1H3
• InChI Key： IRLJDHZZLLJTBR-UHFFFAOYSA-N
• SMILES： FC(C1C2CCCCC=2N(C)N=1)(F)F

Computed Properties

• Exact Mass: 204.08743285g/mol
• Monoisotopic Mass: 204.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.8Ų

Additional information on 1-methyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1h-indazole

Exploring the Versatile Applications of 1-Methyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole (CAS No. 347361-50-6)

The compound 1-methyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole (CAS No. 347361-50-6) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and the tetrahydroindazole core, make it a valuable building block for drug discovery and material science applications.

One of the most searched questions about this compound relates to its synthetic routes. Researchers often explore efficient methods to prepare 1-methyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole derivatives, with particular interest in catalytic processes and green chemistry approaches. The presence of the trifluoromethyl group enhances the molecule's metabolic stability and lipophilicity, making it particularly attractive for medicinal chemistry applications.

In recent years, there has been growing interest in the biological activities of tetrahydroindazole derivatives. The 1-methyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole scaffold has shown promise in various therapeutic areas, including central nervous system disorders and inflammatory conditions. This aligns with current trends in drug discovery focusing on privileged structures that can interact with multiple biological targets.

The compound's physical and chemical properties are frequently queried in scientific databases. With its molecular formula C9H11F3N2, this heterocyclic compound typically appears as a white to off-white crystalline powder. Its solubility profile and stability characteristics make it suitable for various formulation approaches, a topic of particular interest to pharmaceutical developers.

From a commercial perspective, the demand for fluorinated heterocycles like 1-methyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole has been steadily increasing. Market analysts note growing applications in crop protection chemicals and electronic materials, reflecting broader industry trends toward specialty chemicals with tailored properties.

Recent patent literature reveals innovative applications of this indazole derivative in material science, particularly in the development of advanced functional materials. The trifluoromethyl group contributes to unique electronic properties that are valuable in organic electronics and optoelectronic devices, an area experiencing rapid growth due to sustainable technology demands.

Quality control and analytical methods for 1-methyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole are another frequent search topic. HPLC and GC-MS techniques are commonly employed, with particular attention to isomeric purity and residual solvent content, crucial parameters for pharmaceutical applications.

The environmental fate and ecological impact of such fluorinated compounds have become increasingly important considerations. Researchers are investigating the biodegradation pathways and eco-toxicological profiles of these molecules, responding to growing regulatory and sustainability concerns in the chemical industry.

In the context of structure-activity relationships, the 1-methyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole core offers interesting possibilities for molecular modification. Medicinal chemists frequently explore variations at different positions to optimize pharmacokinetic properties and target affinity, making it a versatile scaffold for drug design.

Looking forward, the applications of 1-methyl-3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole are expected to expand into new areas. Emerging research suggests potential in catalysis and energy storage materials, positioning this compound at the intersection of multiple cutting-edge technologies. Its combination of structural features continues to inspire innovation across scientific disciplines.